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Compound of Interest

Compound Name: DBMP

Cat. No.: B053372 Get Quote

Disclaimer: The following procedures are based on the assumption that "DBMP" refers to 2,6-

Dibromo-4-methylphenol. It is crucial to verify the exact identity of the chemical before

proceeding with any handling or disposal protocols. Always consult the Safety Data Sheet

(SDS) specific to the chemical in your possession.

This guide provides essential safety and logistical information for the proper disposal of 2,6-

Dibromo-4-methylphenol, a compound commonly used in research and development.

Adherence to these procedures is critical to ensure personnel safety and environmental

compliance.

Immediate Safety and Handling Precautions
Before handling 2,6-Dibromo-4-methylphenol, ensure you are in a well-ventilated area,

preferably within a chemical fume hood.[1][2] Always wear appropriate Personal Protective

Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3][4]

Avoid generating dust from the solid material.[1][2]

In case of exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[1]

Skin: Remove contaminated clothing and wash the affected area with soap and water for at

least 15 minutes. Seek medical attention if irritation develops.[1]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give them 2-4 cupfuls of water or milk. Seek immediate medical attention.[1]

Quantitative Hazard Data
The following table summarizes the key hazard information for 2,6-Dibromo-4-methylphenol.

Hazard
Classification

GHS Pictogram Signal Word
Hazard
Statement(s)

Skin Irritation GHS07 Warning
H315: Causes skin

irritation[3][4]

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation[3][4]

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

GHS07 Warning

H335: May cause

respiratory irritation[3]

[4]

Step-by-Step Disposal Protocol
All waste containing 2,6-Dibromo-4-methylphenol, including contaminated labware and PPE,

must be treated as hazardous waste. Do not dispose of this chemical down the drain or in

regular trash.

Waste Segregation:

Collect all solid waste, including unused or expired 2,6-Dibromo-4-methylphenol,

contaminated gloves, and paper towels, in a dedicated, clearly labeled, and sealable

hazardous waste container.

Liquid waste, if any, should be collected in a separate, compatible, and clearly labeled

hazardous waste container.
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Container Labeling:

Label the hazardous waste container with "Hazardous Waste," the full chemical name

"2,6-Dibromo-4-methylphenol," and any other components in the waste stream.

Indicate the associated hazards (e.g., "Irritant").

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.[1]

Ensure the storage area is cool and dry.[1]

Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.

Follow all institutional and local regulations for hazardous waste disposal.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2,6-Dibromo-4-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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